![molecular formula C11H14ClNO3S B1268663 Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate CAS No. 60442-34-4](/img/structure/B1268663.png)
Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate
Overview
Description
Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate is a chemical compound with the molecular weight of 290.79 . Its IUPAC name is ethyl 2-(2-chloroacetamido)-4-ethyl-5-methyl-1H-1lambda3-thiophene-3-carboxylate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a preparation method for ethyl 2-chloroacetoacetate, which is structurally similar to the compound , has been described . The method involves adding a raw material ethyl acetoacetate into a reactor, cooling the raw material to (-5)-10 DEG C and dropwise adding sulfonyl chloride into the reactor . After the dropwise addition, the temperature of the mixture is slowly raised to 20-25 DEG C and the reaction is carried out for 4 hours .Molecular Structure Analysis
The molecular structure of Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate can be represented by the InChI code: 1S/C12H17ClNO3S/c1-4-8-7(3)18-11(14-9(15)6-13)10(8)12(16)17-5-2/h18H,4-6H2,1-3H3,(H,14,15) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 290.79 . It is recommended to be stored at a temperature between 28 C .Scientific Research Applications
Apoptosis-Inducing Agents for Breast Cancer
This compound has been used in the synthesis of new apoptosis-inducing agents for breast cancer . The synthesized compounds were assessed for their cytotoxicity in vitro against MCF-7 and HepG-2 cancer cell lines . One of the compounds showed a significant reduction in cell viability, indicating its potential as an apoptosis-inducing agent .
Antimicrobial Activity
Thiophene derivatives, including this compound, have been synthesized and evaluated for their in vitro antibacterial and antifungal activities . Some of the synthesized compounds showed potent antibacterial activity against various bacterial species .
Antioxidant Activity
Some thiophene derivatives have shown excellent antioxidant activity . This suggests that “Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate” could potentially be used in the development of new antioxidant agents .
Anticorrosion Activity
Thiophene derivatives have also been evaluated for their anticorrosion activity . One of the synthesized compounds showed high anticorrosion efficiency , indicating the potential use of this compound in anticorrosion applications.
Anticancer Activity
Thiophene derivatives have been synthesized and evaluated for their antiproliferative activity against human lung cancer cell line (A-549) . One of the synthesized compounds showed effective cytotoxic activity against the cancer cell line .
Synthesis of Other Chemical Compounds
“Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate” can be used in the synthesis of other chemical compounds . For example, it has been used in the synthesis of new apoptosis-inducing agents for breast cancer and in the synthesis of thiophene derivatives with various biological activities .
Safety And Hazards
properties
IUPAC Name |
ethyl 2-[(2-chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO3S/c1-4-16-11(15)9-6(2)7(3)17-10(9)13-8(14)5-12/h4-5H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEYWPOMMNZZPJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90358749 |
Source
|
| Record name | ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate | |
CAS RN |
60442-34-4 |
Source
|
| Record name | ethyl 2-[(chloroacetyl)amino]-4,5-dimethylthiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 60442-34-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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